Cas no 66735-69-1 (1-(Methylthio)pentan-3-one)

1-(Methylthio)pentan-3-one is a sulfur-containing ketone with the molecular formula C₆H₁₂OS. It is characterized by a methylthio group (–SCH₃) at the 1-position and a ketone functionality at the 3-position of a pentane chain. This compound is primarily utilized as a flavor and fragrance intermediate due to its distinctive sulfurous, fruity, and meaty notes. Its structural features make it valuable in the synthesis of complex aroma compounds. The presence of both a thioether and a carbonyl group allows for versatile reactivity, enabling applications in organic synthesis and specialty chemical production. It is typically handled under controlled conditions due to its potential volatility and reactivity.

1-(Methylthio)pentan-3-one structure

Product Name:1-(Methylthio)pentan-3-one

CAS No:66735-69-1

MF:C₆H₁₂OS

MW:132.223880767822

CID:395878

Update Time:2026-05-14

1-(Methylthio)pentan-3-one Chemical and Physical Properties

Names and Identifiers

- 3-Pentanone, 1-(methylthio)-
- 1-(Methylthio)pentan-3-one
- 1-methylsulfanylpentan-3-one

Computed Properties

Exact Mass: 132.06096

Experimental Properties

Density: 0.953
Boiling Point: 200.5°C at 760 mmHg
Flash Point: 78°C
Refractive Index: 1.458
PSA: 17.07

1-(Methylthio)pentan-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M235065-5g	1-(Methylthio)pentan-3-one	66735-69-1	5g	$ 235.00	2022-06-04
TRC	M235065-10g	1-(Methylthio)pentan-3-one	66735-69-1	10g	$ 390.00	2022-06-04
TRC	M235065-25g	1-(Methylthio)pentan-3-one	66735-69-1	25g	$ 775.00	2022-06-04